Cas no 2248289-05-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}pyridine-2-carboxylate
• CAS No: 2248289-05-4
• MF: C₁₉H₁₇N₃O₆
• MW: 383.354784727097
• CID: 5928674
• PubChem ID: 165725335
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6521969
• 2248289-05-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}pyridine-2-carboxylate

• Inchi： 1S/C19H17N3O6/c1-19(2,3)27-18(26)21-11-8-9-14(20-10-11)17(25)28-22-15(23)12-6-4-5-7-13(12)16(22)24/h4-10H,1-3H3,(H,21,26)
• InChI Key： FEGMKMLOWUOPTD-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 383.11173527g/mol
• Monoisotopic Mass: 383.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}pyridine-2-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}pyridine-2-carboxylate (CAS No. 2248289-05-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}pyridine-2-carboxylate (CAS No. 2248289-05-4) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring both isoindole and pyridine moieties, makes it a valuable building block for drug discovery, particularly in the development of protease inhibitors and kinase-targeted therapies. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, a feature highly sought after in peptide coupling reactions.

In recent years, the demand for Boc-protected intermediates like this compound has surged due to their role in cancer research and immunotherapy development. Researchers frequently search for "Boc-protected amino acid derivatives" or "pyridine-based drug intermediates," highlighting the relevance of CAS 2248289-05-4 in cutting-edge biomedical applications. Its compatibility with solid-phase peptide synthesis (SPPS) protocols aligns with the growing trend toward automated, high-throughput drug discovery platforms.

The isoindole-1,3-dione (phthalimide) segment of this molecule contributes to its hydrogen-bonding capacity, a property critical for biomolecular interactions. This characteristic has drawn attention from computational chemists investigating "molecular docking simulations" and "fragment-based drug design." Notably, the compound's carboxylate ester functionality allows for versatile derivatization, enabling its use in prodrug strategies—a hot topic in pharmaceutical formulation circles searching for "targeted drug delivery systems."

From a synthetic chemistry perspective, the stability of CAS 2248289-05-4 under microwave-assisted organic synthesis (MAOS) conditions makes it attractive for researchers optimizing "green chemistry" protocols. Analytical studies confirm its compatibility with HPLC purification and LC-MS characterization, addressing common queries about "purification challenges in heterocyclic chemistry." The compound's chromatographic behavior has been extensively documented, with optimal separation achieved using reversed-phase C18 columns and acetonitrile/water gradients.

In the context of intellectual property landscapes, derivatives of this structure appear in patents related to JAK/STAT signaling inhibitors and inflammatory mediators, reflecting industry interest in its scaffold. The pyridine-2-carboxylate moiety specifically contributes to metal-chelating properties, relevant to discussions about "metalloenzyme inhibition" in biochemical forums. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve the integrity of both the Boc group and the labile ester linkage.

Emerging applications in PET radiopharmaceuticals have further increased interest in this compound, as its structure allows for isotope labeling at multiple positions. This aligns with search trends for "molecular imaging probes" and "theranostic agents." The compound's logP value (predicted around 2.1) makes it suitable for blood-brain barrier penetration studies, frequently mentioned in "CNS drug development" literature.

Quality control protocols for CAS 2248289-05-4 emphasize spectroscopic characterization via 1H/13C NMR and FT-IR, with particular attention to the carbonyl stretching vibrations (1770-1730 cm⁻¹) that confirm the intact phthalimide ring. These analytical procedures respond to frequent queries about "structural validation of complex heterocycles." The compound's crystallographic data, when available, provides additional validation for computational chemists working on "molecular modeling" projects.

In formulation science, the hydrolytic stability of this intermediate has been investigated under various pH conditions, addressing formulation challenges raised in "preformulation studies." Its solubility profile (soluble in DMSO, DMF; sparingly soluble in ethanol) makes it compatible with standard high-throughput screening platforms. Recent publications have explored its potential as a precursor for covalent inhibitors, particularly in the context of "cysteine-targeting warheads" for viral protease inhibition.

The synthetic versatility of this compound is further demonstrated by its participation in multicomponent reactions (MCRs), a trending topic in "diversity-oriented synthesis." Its orthogonal reactivity allows sequential modification of the Boc-protected amine and carboxylate functions, enabling efficient library generation—a capability frequently searched in connection with "fragment-based lead discovery."

As regulatory requirements evolve, the ICH stability guidelines for such intermediates have become increasingly stringent. Stability studies indicate that CAS 2248289-05-4 maintains integrity for ≥24 months when stored properly, addressing common concerns about "shelf life of advanced intermediates." Its genotoxic impurity profile has been evaluated per ICH M7 guidelines, confirming suitability for pharmaceutical applications.